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Compound of Interest

N-Isopropyl-4-
Compound Name:
nitrobenzenesulfonamide

Cat. No.: B1348438

A detailed guide for researchers, scientists, and drug development professionals on the
characterization and comparative performance of N-lsopropyl-4-nitrobenzenesulfonamide.

This guide provides a comprehensive characterization of N-lsopropyl-4-
nitrobenzenesulfonamide, presenting a comparative analysis with structurally related
alternatives, 4-nitrobenzenesulfonamide and N-phenyl-4-nitrobenzenesulfonamide. The
information compiled herein, supported by experimental data from scientific literature, is
intended to inform research and development in medicinal chemistry and related fields.

Physicochemical Properties

A summary of the key physicochemical properties of N-lsopropyl-4-
nitrobenzenesulfonamide and its comparators is presented in Table 1. These properties are
fundamental to understanding the compound's behavior in biological and chemical systems.
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N-Isopropyl-4- 4- N-Phenyl-4-
Property nitrobenzenesulfon Nitrobenzenesulfon nitrobenzenesulfon
amide amide amide
CAS Number 23530-48-5[1] 6325-93-5[2] 1829-81-8
Molecular Formula CoH12N204S[1] CeHsN204S[2] C12H10N204S
Molecular Weight 244.27 g/mol [1] 202.19 g/mol 278.28 g/mol
Melting Point Not available 178-180 °C 135-136 °C

Spectroscopic Characterization

Spectroscopic data is essential for the structural elucidation and confirmation of chemical
compounds. While specific experimental spectra for N-lsopropyl-4-nitrobenzenesulfonamide
are not readily available in the public domain, representative data for the comparator
compounds are presented below.

H NMR Spectroscopy

Compound Solvent Chemical Shifts (0 ppm)
_ _ 8.43 (d, 2H), 8.10 (d, 2H), 7.77
4-Nitrobenzenesulfonamide DMSO-ds
(s, 2H, -SO2NH?2)
10.60 (s, 1H, -SO2NH-), 8.38
N-Phenyl-4-

DMSO-ds (d, 2H), 8.02 (d, 2H), 7.27 (t,
2H), 7.13 (d, 2H), 7.09 (t, 1H)

nitrobenzenesulfonamide

13C NMR Spectroscopy

Compound Solvent Chemical Shifts (6 ppm)

N-Phenyl-4- 150.3, 145.4, 137.4, 129.8,
DMSO-ds

nitrobenzenesulfonamide 128.7,125.2,125.1, 121.2

IR Spectroscopy
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Compound Key Absorptions (cm™?)

(Detalils typically include N-H, S=0, and NOz

N-Phenyl-4-nitrobenzenesulfonamide ) ]
stretching frequencies)

Biological Activity: Carbonic Anhydrase Inhibition

Sulfonamides are a well-established class of carbonic anhydrase (CA) inhibitors. These
enzymes are involved in numerous physiological processes, and their inhibition has therapeutic
applications in conditions such as glaucoma and certain types of cancer. Nitro-substituted
benzenesulfonamides, in particular, have been investigated for their selective inhibition of
tumor-associated CA isoforms, such as CA IX and CA XII, which are often overexpressed in
hypoxic tumors.[3][4]

While specific inhibitory constants (Ki) for N-Isopropyl-4-nitrobenzenesulfonamide against
various CA isoforms are not publicly available, the broader class of 2-substituted-5-nitro-
benzenesulfonamides has demonstrated potent inhibition of CA Il, CA IX, and CA XII, with Ki
values ranging from nanomolar to micromolar concentrations.[3] It is hypothesized that the N-
isopropy! group of the target compound would influence its binding affinity and selectivity
towards different CA isoforms.

A comparative study of various benzenesulfonamides has shown that substitutions on the
sulfonamide nitrogen can significantly impact the inhibitory activity. For instance, a series of N-
substituted sulfonamides showed varying degrees of inhibition against different CA isoforms,
highlighting the importance of the substituent in achieving isoform selectivity.

Experimental Protocols
General Synthesis of N-Substituted-4-
nitrobenzenesulfonamides

A general procedure for the synthesis of N-substituted-4-nitrobenzenesulfonamides involves
the reaction of 4-nitrobenzenesulfonyl chloride with the corresponding primary or secondary

amine.

Example: Synthesis of N-Phenyl-4-nitrobenzenesulfonamide
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Aniline is treated with a stoichiometric amount of 4-nitrobenzenesulfonyl chloride.
The reaction mixture is heated, typically by boiling, for a short period (e.g., 15 minutes).

After cooling to room temperature, the reaction mixture is poured into ice-cold water to
precipitate the product.

The solid product is collected by filtration and washed with cold water and dilute hydrochloric
acid to remove any unreacted starting materials.

The crude product is then purified by recrystallization, for example, from dilute ethanol.

Carbonic Anhydrase Inhibition Assay

The inhibitory activity of sulfonamides against carbonic anhydrase is commonly determined

using a stopped-flow CO:2 hydrase assay.

Enzyme and Inhibitor Preparation: A solution of the purified carbonic anhydrase isoform and
varying concentrations of the inhibitor are prepared in a suitable buffer (e.g., HEPES or
TRIS).

Assay Initiation: The enzyme-inhibitor solution is rapidly mixed with a COz-saturated solution
containing a pH indicator (e.g., phenol red).

Data Acquisition: The change in absorbance of the pH indicator is monitored over time as the
CO: is hydrated to carbonic acid, causing a decrease in pH.

Data Analysis: The initial rates of the reaction are determined at different inhibitor
concentrations. The inhibition constants (Ki) are then calculated by fitting the data to the
appropriate inhibition model.

Structure-Activity Relationships and Signaling
Pathways

The following diagrams illustrate the general workflow for synthesizing sulfonamides and the

mechanism of carbonic anhydrase inhibition.
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Caption: General workflow for the synthesis of N-substituted-4-nitrobenzenesulfonamides.
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Caption: Simplified mechanism of carbonic anhydrase inhibition by sulfonamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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